Cas no 943833-05-4 (BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL-)
943833-05-4 structure
Product Name:BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL-
CAS No:943833-05-4
MF:C7H6BrClFN
MW:238.48464345932
CID:1984207
PubChem ID:68808609
Update Time:2025-04-21
BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL-
- N-(3-bromo-6-chloro-2-fluorophenyl)-N-methylamine
- SCHEMBL3836671
- 3-Bromo-6-chloro-2-fluoro-N-methylbenzenamine
- RTJDTBLMWZPHMG-UHFFFAOYSA-N
- DTXSID801254113
- 943833-05-4
-
- Inchi: 1S/C7H6BrClFN/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3,11H,1H3
- InChI Key: RTJDTBLMWZPHMG-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1F)NC)Cl
Computed Properties
- Exact Mass: 236.93562Da
- Monoisotopic Mass: 236.93562Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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